![molecular formula C14H13N5 B102039 Picodralazine CAS No. 17692-43-2](/img/structure/B102039.png)
Picodralazine
Overview
Description
Picodralazine is a peripheral vasodilator and sympatholytic agent that exerts antihypertensive properties . It’s a chemical compound with the molecular formula C14H13N5 .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 251.29 and a density of 1.327g/cm3 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability under various conditions are not provided in the available resources.Scientific Research Applications
Antitussive, Expectorant, and Analgesic Effects of Picralima Nitida
- Study Overview : Research on Picralima Nitida, a plant used traditionally for cough management, revealed its significant antitussive, expectorant, and analgesic properties. The study established the safety of its ethanolic seed extract (PNE) and demonstrated its effectiveness in reducing cough count and increasing cough latency in animal models. The extract also showed expectorant properties and significant analgesic effects, with a high safety profile indicated by an LD50 greater than 2000 mg/kg (Dapaah et al., 2016).
Pharmacological Studies on Cadralazine
- Study Focus : Cadralazine, a peripheral arteriolar vasodilator, was studied for its pharmacodynamic and pharmacokinetic properties. The research indicated its potential as a second- or third-line antihypertensive agent, especially for patients not responding adequately to other treatments. The study highlighted its efficacy, dosage regimen, and favorable risk-benefit ratio, though further research was recommended for a clearer establishment of its therapeutic potential (McTavish et al., 1990).
Pharmacodynamic and Pharmacokinetic Studies with Endralazine
- Research Insights : Endralazine, another peripheral vasodilator, was studied for its effects on blood pressure and pharmacokinetics. The research demonstrated that endralazine substantially lowers blood pressure in hypertensive patients and maintains a significant effect over time. The study also found that the elimination half-life of endralazine significantly increases during chronic treatment, with no significant differences related to acetylator phenotype (Elliott et al., 1984).
Mechanism of Action
Target of Action
Picodralazine is a peripheral vasodilator and sympatholytic agent . It exerts its antihypertensive properties by acting on specific targets within the cardiovascular system . .
Mode of Action
It is known to act as a vasodilator, suggesting that it likely interacts with its targets to cause dilation of blood vessels . This dilation can reduce blood pressure by decreasing the overall resistance to blood flow within the circulatory system .
Result of Action
As a vasodilator and sympatholytic agent, this compound’s primary therapeutic effect is the reduction of blood pressure . By dilating blood vessels, it decreases vascular resistance, which in turn lowers blood pressure. This can be beneficial in conditions such as hypertension.
Properties
IUPAC Name |
[4-(pyridin-4-ylmethyl)phthalazin-1-yl]hydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5/c15-17-14-12-4-2-1-3-11(12)13(18-19-14)9-10-5-7-16-8-6-10/h1-8H,9,15H2,(H,17,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCASCYQNVLPVDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN=C2NN)CC3=CC=NC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0048715 | |
Record name | Picodralazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0048715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17692-43-2 | |
Record name | 1-Hydrazinyl-4-(4-pyridinylmethyl)phthalazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17692-43-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Picodralazine [INN:DCF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017692432 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Picodralazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0048715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Picodralazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.879 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PICODRALAZINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O9D004V63I | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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